6-(3,4-Dimethoxyphenyl)-2-((2-methoxyethyl)thio)-4-(trifluoromethyl)nicotinonitrile
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Description
6-(3,4-Dimethoxyphenyl)-2-((2-methoxyethyl)thio)-4-(trifluoromethyl)nicotinonitrile is a useful research compound. Its molecular formula is C18H17F3N2O3S and its molecular weight is 398.4. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of complex organic molecules, including nicotinonitrile derivatives, has been a significant area of application. For example, a study focused on the "Facile Synthesis and Crystal Structure of a Novel Cyanopyridine" illustrates the compound's role in creating cyanopyridines, which are crucial for pharmaceuticals and agrochemicals. The process involved multiple component reactions, showcasing the chemical's utility in organic synthesis and crystallography (Yang et al., 2011).
Antimicrobial Activities
The compound's derivatives have been explored for their antimicrobial properties. In "Synthesis and Antimicrobial Activity of (2-Methoxy/2-Amino)-6-{4'-[(4'''-Chlorophenyl) (Phenyl) Methyl Amino] Phenyl}-4-Aryl Nicotinonitrile," researchers synthesized nicotinonitrile derivatives and evaluated their antimicrobial efficacy against various bacteria and fungi, indicating the potential of these compounds in developing new antimicrobial agents (J. V. Guna et al., 2015).
Crystallography and Material Sciences
The compound and its derivatives also play a critical role in crystallography, helping to understand molecular structures and interactions. The study "6-(4-Bromophenyl)-2-ethoxy-4-(2,4,6-trimethoxyphenyl)nicotinonitrile1" reveals insights into the crystal packing and molecular interactions of nicotinonitrile derivatives, contributing to material science and the design of molecular materials (S. Chantrapromma et al., 2009).
Properties
IUPAC Name |
6-(3,4-dimethoxyphenyl)-2-(2-methoxyethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17F3N2O3S/c1-24-6-7-27-17-12(10-22)13(18(19,20)21)9-14(23-17)11-4-5-15(25-2)16(8-11)26-3/h4-5,8-9H,6-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSCKWPFSDFSDFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCSC1=C(C(=CC(=N1)C2=CC(=C(C=C2)OC)OC)C(F)(F)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17F3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.